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Compound of Interest

Compound Name: lodofenphos

Cat. No.: B1672028

An In-Depth Technical Guide to lodofenphos

Introduction

lodofenphos is an organothiophosphate insecticide and acaricide.[1][2][3] It functions as a
contact and stomach poison with a long-lasting residual effect.[1] Historically, it was utilized for
controlling pests in stored products, public health applications, and on livestock to manage
insects such as cockroaches, flies, fleas, and mosquitoes.[1] Chemically, it is classified as an
organophosphate and an organothiophosphate insecticide. Due to its mechanism of action, it is
a potent acetylcholinesterase inhibitor. The use of lodofenphos is now considered obsolete in
many regions.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of lodofenphos are summarized below.
These properties are crucial for understanding its environmental fate, solubility, and interaction
with biological systems.
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Property

Value

Reference(s)

CAS Registry Number

18181-70-9

Molecular Formula

CsHsCl2103PS

0O-(2,5-dichloro-4-iodophenyl)

IUPAC Name 0,0-dimethyl
phosphorothioate
Molecular Weight 413.00 g/mol

Physical State

Pale yellow liquid or white

crystalline solid, depending on

purity.

Melting Point

72-73 °C

Density

2.0 g/cm3 at 20 °C

Vapor Pressure

8.25 x 10~ mm Hg at 20 °C

Water Solubility

<2 mg/L at 20 °C

Solubility in Organics

Soluble in acetone (450 g/L),
toluene (450 g/L), and
dichloromethane (810 g/L).
Slightly soluble in methanol

and octan-1-ol.

LogP (Octanol/Water)

5.51

Synthesis and Manufacturing

lodofenphos is produced synthetically through a targeted esterification process. The primary

reaction involves the condensation of O,0-dimethylthiophosphoryl chloride with the sodium salt

of 2,5-dichloro-4-iodophenol. This reaction is typically conducted in an organic solvent like

benzene or dichloromethane under controlled temperature conditions to yield the final product.
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chloride sodium salt
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Caption: Workflow for the chemical synthesis of lodofenphos.

Mechanism of Action: Acetylcholinesterase
Inhibition

Like other organophosphate insecticides, the primary mode of action for lodofenphos is the
inhibition of the enzyme acetylcholinesterase (AChE). AChE is critical for nervous system

function, where it hydrolyzes the neurotransmitter acetylcholine (ACh) in the synaptic cleft,
terminating the nerve signal.

lodofenphos, particularly its oxon metabolite, phosphorylates the serine hydroxyl group at the
active site of AChE. This inactivation of the enzyme leads to an accumulation of ACh in the
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synapse. The excess ACh results in the continuous and excessive stimulation of cholinergic
receptors (both muscarinic and nicotinic), leading to neurotoxicity and ultimately the death of
the target pest.
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Caption: Signaling pathway showing AChE inhibition by lodofenphos.

Toxicology

The acute toxicity of lodofenphos has been evaluated in animal models. The following table
summarizes key oral toxicity data.

Species Route LDso Value Reference(s)
Rat Oral 2330 mg/kg
Mouse Oral 3000 mg/kg

Metabolism and Environmental Degradation

When administered to rats, over 80% of an lodofenphos dose was eliminated in the urine
within 24 hours. The metabolism is extensive, with key metabolites including lodofenoxon (the
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more toxic oxygen analog), desmethyl iodofenoxon, and various phosphoric and
phosphorothioic acid derivatives.

In the environment, the primary degradation pathway involves the cleavage of the aryl ester
bond, yielding 2,5-dichloro-4-iodophenol as the main degradation product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [lodofenphos CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672028#iodofenphos-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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